Cas no 478078-77-2 (4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide
• CAS No: 478078-77-2
• CID: 4653628
• Update Time: 2025-05-22

4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide

4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide: A Comprehensive Overview

The compound with CAS No 478078-77-2, commonly referred to as 4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This molecule is a derivative of pyrrole, a five-membered aromatic heterocycle, and incorporates a fluorobenzoyl group and a furan-containing substituent, making it a promising candidate for further research and development.

4-(4-fluorobenzoyl) is a key functional group in this compound, contributing to its electronic properties and reactivity. The presence of the fluorine atom introduces electron-withdrawing effects, which can influence the molecule's stability and reactivity in different chemical environments. Recent studies have highlighted the importance of such substituents in modulating the electronic characteristics of aromatic systems, particularly in drug design and material science.

The N-[(furan-2-yl)methyl] group adds another layer of complexity to this compound. Furan, a heterocyclic compound with aromatic properties, is known for its ability to participate in various types of chemical interactions, including hydrogen bonding and π–π stacking. The integration of this group into the molecule enhances its potential for applications in areas such as organic electronics and catalysis.

1H-pyrrole-2-carboxamide serves as the central framework of this compound, providing a rigid structure that facilitates specific chemical transformations. The carboxamide group is particularly interesting due to its ability to form hydrogen bonds, which can be exploited in designing bioactive molecules or functional materials.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to efficiently synthesize 4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide. These methods not only enhance the yield but also ensure high purity, making the compound suitable for advanced studies.

The structural uniqueness of this compound has led to its exploration in diverse applications. In the field of pharmacology, it has been investigated as a potential lead compound for drug development due to its ability to interact with specific biological targets. For instance, studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases.

In materials science, the molecule's electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Its ability to undergo post-synthetic modifications further expands its utility in creating tailored materials with desired functionalities.

Moreover, the compound's reactivity under different conditions has been extensively studied. Researchers have reported that 4-(4-fluorobenzoyl)-N-[(furan-2-yl)methyl]-1H-pyrrole-2-carboxamide undergoes selective transformations when exposed to specific reagents or catalysts. These findings underscore its versatility as a building block for more complex molecular architectures.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have focused on evaluating the biodegradability of 4-(4-fluorobenzoyl)-N-[(furan-2-y l)methyl]-1H-pyrrole-2-carboxamide under simulated environmental conditions. These investigations aim to provide insights into its persistence in natural systems and guide sustainable practices in its synthesis and application.

In conclusion, 4-(4-fluorobenzoyl)-N-[(furan - y l)methyl]-1H-pyrrole - y l)carboxamide stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for future research and innovation.